Cas no 2580232-67-1 (2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid)

• Product Name: 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid
• CAS No: 2580232-67-1
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 5662188
• PubChem ID: 165891585
• Update Time: 2025-05-20

2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725782
• 2-{1-[(benzyloxy)carbonyl]azepan-4-yl}-2-fluoroacetic acid
• 2580232-67-1
• 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid

• Inchi： 1S/C16H20FNO4/c17-14(15(19)20)13-7-4-9-18(10-8-13)16(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2,(H,19,20)
• InChI Key： PZKHNLDJRHUCGQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CCN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid

Recent Advances in the Study of 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid (CAS: 2580232-67-1)

The compound 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid (CAS: 2580232-67-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This fluorinated derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthetic pathways, biological activities, and therapeutic potential. The presence of a fluoroacetic acid moiety and a benzyloxycarbonyl-protected azepane ring makes this compound a promising candidate for further investigation in the context of enzyme inhibition and targeted drug delivery.

Recent research has focused on the synthesis and optimization of 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The authors employed a combination of solid-phase peptide synthesis (SPPS) and fluoroacetylation techniques to achieve high efficiency. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Furthermore, the research team identified optimal conditions for the deprotection of the benzyloxycarbonyl group, which is essential for subsequent functionalization.

In addition to synthetic advancements, the biological activity of 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid has been explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on certain serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The compound demonstrated selective inhibition with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization. Molecular docking studies revealed that the fluoroacetic acid moiety interacts with the catalytic serine residue, while the azepane ring contributes to binding affinity through hydrophobic interactions.

The pharmacokinetic properties of 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid have also been investigated. A preclinical study conducted by a pharmaceutical research group (2023) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated moderate oral bioavailability and favorable tissue distribution, particularly in the liver and kidneys. However, the study also noted rapid metabolism via hydrolysis of the fluoroacetic acid group, prompting the need for prodrug strategies to enhance stability and prolong half-life. These findings are crucial for guiding future formulation development.

Looking ahead, researchers are exploring the potential of 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid as a building block for more complex drug candidates. Its modular structure allows for easy modification, enabling the incorporation of additional pharmacophores to target specific diseases. Current efforts are focused on developing derivatives with improved selectivity and potency, particularly for applications in oncology and inflammation. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 2-{1-(benzyloxy)carbonylazepan-4-yl}-2-fluoroacetic acid (CAS: 2580232-67-1) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its synthetic accessibility, biological activity, and therapeutic potential. Continued research in this area is expected to yield novel drug candidates and deepen our understanding of fluorinated compounds in drug design. The integration of computational modeling, structural biology, and medicinal chemistry approaches will be key to unlocking the full potential of this intriguing molecule.